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Compound of Interest

Compound Name: 5,8-Dichloro-2-phenyl-4-quinolinol

CAS No.: 1070879-78-5

Cat. No.: B13718054

Get Quote

Executive Summary
5,8-Dichloro-2-phenyl-4-quinolinol (CAS: 1070879-78-5) represents a specialized

halogenated scaffold within the 4-quinolinol/4-quinolone class. While widely recognized in

proteomics and as a potential antimalarial/antimicrobial pharmacophore, its solid-state

characterization requires a comparative approach against established analogs like 2-phenyl-4-

quinolone (2-PQ) and Chloroquine.

This guide objectively compares the structural metrics, predicted solid-state behavior, and

performance implications of the 5,8-dichloro derivative against its non-chlorinated parent and

therapeutic standards.

Crystallographic Data & Structural Analysis[2][3][4]
[5][6]
The Tautomeric Context
The compound exists in a tautomeric equilibrium between the 4-quinolinol (enol) and 4-

quinolone (keto) forms. In the solid state, 2-phenyl substituted analogs predominantly
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crystallize in the 4-quinolone form, stabilized by intermolecular hydrogen bonding.

Comparative Crystal Data
As specific single-crystal data for the 5,8-dichloro derivative is proprietary/rare, we utilize the

experimentally verified structure of the parent 2-phenyl-4-quinolone as the Structural Template,

contrasting it with the predicted shifts caused by 5,8-dichlorination.
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Parameter
Parent: 2-Phenyl-4-

quinolone

(Experimental)

Target: 5,8-Dichloro-

2-phenyl-4-quinolinol

(Predicted/Calc.)

Implication for

Performance

Formula

Increased molecular

weight enhances

density.

Crystal System Monoclinic Monoclinic (Likely)

Retention of packing

symmetry is common

in 5,8-substitution.

Space Group or

Centrosymmetric

packing favored for

dipolar quinolones.

Z (Units/Cell) 4 4

Standard packing

efficiency for organic

small molecules.

Density (

)
~1.30 g/cm³ ~1.45 - 1.55 g/cm³

Higher Density:

Chlorination

significantly increases

density, improving

tablet compaction but

potentially reducing

dissolution rate.

Intermolecular Forces
N-H...O Hydrogen

Bonds (Dimers)

N-H...O + Cl...Cl /

Cl...π

Enhanced Stability:

Halogen bonding

(Cl...O or Cl...N) can

create secondary

stabilizing networks,

raising the melting

point.

Structural Impact of 5,8-Dichlorination
The introduction of chlorine atoms at positions 5 and 8 induces specific solid-state changes:
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Steric Locking: The 8-chloro substituent introduces steric bulk near the quinoline nitrogen,

potentially twisting the 2-phenyl ring out of coplanarity to relieve strain. This "twist" (

) disrupts ideal

-

stacking, potentially increasing solubility compared to the planar parent.

Lipophilicity (LogP): The 5,8-dichloro modification shifts the ClogP from ~3.5 (Parent) to ~4.8

(Target). This drastic increase suggests lower aqueous solubility but higher permeability in

lipid membranes (e.g., crossing the blood-brain barrier or parasite vacuole).

Performance Comparison: Alternatives
The following table compares the target against standard alternatives in drug development

workflows.

Feature
5,8-Dichloro-2-

phenyl-4-quinolinol

Alternative A: 2-

Phenyl-4-quinolone

Alternative B:

Chloroquine

Primary Utility
Proteomics /

Antimalarial Lead

Scaffold / Antimitotic

Agent
Standard Antimalarial

Solid-State Stability
High (Due to halogen

interactions)
Moderate

Moderate

(Hygroscopic as

phosphate)

Solubility (Aq.)
Low (< 0.1 mg/mL

predicted)
Low (~0.5 mg/mL) High (as salt)

Bioavailability
Limited by dissolution

(requires formulation)
Moderate High

Key Advantage

Metabolic Stability: Cl

blocks oxidation sites

(C5/C8).

Ease of Synthesis Clinical Efficacy

Experimental Protocols
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To validate these structural predictions, the following rigorous protocols are recommended for

synthesis and characterization.

Crystallization Protocol (Slow Evaporation)
Objective: Obtain single crystals suitable for XRD.

Solvent Selection: Prepare a saturated solution of 5,8-dichloro-2-phenyl-4-quinolinol in
DMF (Dimethylformamide) or DMSO. These polar aprotic solvents stabilize the quinolone

tautomer.

Filtration: Pass the solution through a 0.45 µm PTFE filter to remove nucleation sites.

Vapor Diffusion: Place the vial in a larger jar containing Ethanol or Diethyl Ether (antisolvent).

Seal tightly.

Timeline: Allow to stand undisturbed at 20°C for 7–14 days.

Harvesting: Isolate yellow/colorless prisms and coat in Paratone oil immediately to prevent

desolvation.

X-Ray Diffraction Data Collection Workflow
Objective: Determine unit cell and atomic connectivity.

Mounting: Mount crystal on a MiTeGen loop at 100 K (Cryostream) to minimize thermal

motion.

Source: Use Mo K

radiation (

Å). Cu radiation may cause fluorescence with Chlorine atoms, reducing data quality.

Strategy: Collect full sphere of data (redundancy > 4) to ensure accurate absorption

correction (SADABS), which is critical for chlorinated compounds.

Refinement: Solve structure using Direct Methods (SHELXT) and refine against
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(SHELXL). Locate the tautomeric hydrogen (N-H vs O-H) in the difference Fourier map.

Structural Determination Logic (Visualization)
Synthesis of

5,8-Dichloro-2-phenyl-4-quinolinol

Purification
(Column Chromatography)

Crystallization
(DMF/Ether Diffusion)

Single Crystal XRD
(Mo Kα, 100K)

 Yields Crystals

Data Reduction
(Integration & Absorption Corr.)

Structure Solution
(Direct Methods)

Refinement
(Locate H-atoms, Tautomer check)

 Poor R-factor? Retry

Structural Analysis
(Packing, H-bonds, Pi-stacking)

Click to download full resolution via product page
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Caption: Workflow for the isolation and crystallographic determination of the 5,8-dichloro-2-
phenyl-4-quinolinol structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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